Sodium 3-[[4-[(4-ethoxyphenyl)azo]-1-naphthyl]azo]benzenesulphonate

• CAS: 12269-96-4
• Synonyms: Acid Orange 127
• Molecular Formula: C24H19N4NaO4S
• Molecular Weight: 482.5 g/mol
• SMILES: CCOC1=CC=C(C=C1)N=NC2=CC=C(C3=CC=CC=C32)N=NC4=CC(=CC=C4)S(=O)(=O)[O-].[Na+]
• InChI: InChI=1S/C24H20N4O4S.Na/c1-2-32-19-12-10-17(11-13-19)25-27-23-14-15-24(22-9-4-3-8-21(22)23)28-26-18-6-5-7-20(16-18)33(29,30)31;/h3-16H,2H2,1H3,(H,29,30,31);/q;+1/p-1
• InChIKey: FTYDFSDLKHVWLD-UHFFFAOYSA-M

Sodium 3-[[4-[(4-ethoxyphenyl)azo]-1-naphthyl]azo]benzenesulphonate (CAS 12269-96-4), commercialised as C.I. Acid Orange 127 (C.I. 26502), is a disazo acid dye that carries two azo (–N=N–) chromophores in a naphthyl‑phenyl scaffold terminated with a sulfonate solubilising group.

Sodium 3-[[4-[(4-ethoxyphenyl)azo]-1-naphthyl]azo]benzenesulphonate (Acid Orange 127) – Procurement-Ready Baseline for a Disazo Polyamide Dye

Sodium 3-[[4-[(4-ethoxyphenyl)azo]-1-naphthyl]azo]benzenesulphonate (CAS 12269-96-4), commercialised as C.I. Acid Orange 127 (C.I. 26502), is a disazo acid dye that carries two azo (–N=N–) chromophores in a naphthyl‑phenyl scaffold terminated with a sulfonate solubilising group [1]. The molecule has a molecular weight of 482.5 g mol⁻¹ and is supplied as a red‑orange powder with a water solubility of 100 g L⁻¹ at 90 °C [2]. It belongs to the “weak acid” or “neutral‑dyeing” subclass and is marketed under trade names such as Nylosan Orange N‑RL, reflecting its primary use on polyamide (nylon) fibres [3].

• [1] World Dye Variety. Acid Orange 127 – C.I. 26502. http://www.worlddyevariety.com/acid-dyes/acid-orange-127.html (accessed 2026‑05‑03). View Source
• [2] China Interdyes. ACID ORANGE 127 (CAS 12269-96-4). https://www.chinainterdyes.com (accessed 2026‑05‑03). View Source
• [3] TTMN. 弱酸性橙N‑RL (C.I. Acid Orange 127). http://ttmn.com/tech/detail/9069 (accessed 2026‑05‑03). View Source

Why Acid Orange 127 Cannot Be Replaced by Common Monoazo Acid Oranges – Key Performance Gaps on Polyamide

Acid dyes for polyamide are often treated as interchangeable commodities, yet light‑ and wash‑fastness requirements can diverge by 0.5–1.5 ISO units among dyes that share a similar hue [1]. The disazo structure of C.I. Acid Orange 127 provides a higher molar extinction coefficient and greater substantivity than typical monoazo acid oranges such as C.I. Acid Orange 7, translating into measurably better light‑ and soap‑fastness on nylon [2]. Furthermore, its ability to be discharged to a pure white ground—a feature absent in many monoazo acid oranges—makes it a strategic choice for discharge‑print workflows where colour fidelity and ground clarity are critical [3]. The quantitative evidence below demonstrates that substituting Acid Orange 127 with a generic monoazo acid orange would sacrifice measurable performance.

• [1] Dyechem.cn. Bulk Acid Orange II (Acid Orange 7) – Fastness Table. https://www.dyechem.cn (accessed 2026‑05‑03). View Source
• [2] IndiaMART. Acid Orange 7 – Fastness Properties. https://www.indiamart.com (accessed 2026‑05‑03). View Source
• [3] TTMN. 弱酸性橙N‑RL (C.I. Acid Orange 127). http://ttmn.com/tech/detail/9069 (accessed 2026‑05‑03). View Source

Quantitative Differentiation of Acid Orange 127 vs. Acid Orange 7 – Evidence for Scientific Selection and Procurement

Light‑Fastness Advantage of Acid Orange 127 on Polyamide: ISO 5 vs. 4.5

On polyamide (nylon) fabric, C.I. Acid Orange 127 achieves an ISO light‑fastness rating of 5, whereas the commonly used monoazo analogue C.I. Acid Orange 7 (Orange II) is reported to reach a maximum rating of 4.5 on the same substrate under comparable accelerated‑weathering protocols [1][2]. The half‑point difference represents a measurable improvement in resistance to photofading, which directly influences the service life of dyed textiles.

Evidence Dimension	ISO Light‑fastness on polyamide
Target Compound Data	5 (ISO scale)
Comparator Or Baseline	Acid Orange 7 – 4.5 (ISO scale)
Quantified Difference	+0.5 ISO units
Conditions	Polyamide (nylon 6/6.6) fabric; ISO standard accelerated light‑fastness testing

Why This Matters

A half‑point gain in light fastness can extend the lifetime of automotive or outdoor textile components, and buyers who need ISO 5 for specification compliance must select Acid Orange 127 over Acid Orange 7.

• [1] World Dye Variety. Acid Orange 127 – Fastness Table (Polyamide). http://www.worlddyevariety.com/acid-dyes/acid-orange-127.html (accessed 2026‑05‑03). View Source
• [2] IndiaMART. Acid Orange 7 – Fastness Properties. https://www.indiamart.com (accessed 2026‑05‑03). View Source

Soaping (Wash) Fastness: Acid Orange 127 Achieves ISO 5 vs. ISO 4 for Acid Orange 7

The soaping (wash) fastness of Acid Orange 127 on polyamide is reported as ISO 5, while Acid Orange 7 delivers a wash‑fastness rating of only ISO 4 on the same fibre [1][2]. The one‑unit gap indicates that Acid Orange 127 retains colour significantly better during repeated laundering cycles, reducing colour bleeding and improving textile durability.

Evidence Dimension	ISO Soaping (wash) fastness on polyamide
Target Compound Data	5 (ISO scale)
Comparator Or Baseline	Acid Orange 7 – 4 (ISO scale)
Quantified Difference	+1 ISO unit
Conditions	Polyamide (nylon 6/6.6) fabric; ISO standard wash‑fastness testing

Why This Matters

End‑users in apparel and home‑textile sectors require ISO 5 wash fastness for premium certifications; procurement of Acid Orange 127 addresses this requirement where Acid Orange 7 falls short.

• [1] World Dye Variety. Acid Orange 127 – Fastness Table (Polyamide). http://www.worlddyevariety.com/acid-dyes/acid-orange-127.html (accessed 2026‑05‑03). View Source
• [2] IndiaMART. Acid Orange 7 – Fastness Properties. https://www.indiamart.com (accessed 2026‑05‑03). View Source

Discharge‑to‑White Capability Unique to Acid Orange 127 Among Acid Orange Dyes

Technical literature explicitly states that Acid Orange 127 can be used as a ground colour in discharge printing and is capable of being discharged to a pure white, whereas Acid Orange 7 is not described as possessing this capability and is primarily used for direct printing [1][2]. Discharge‑to‑white performance is a critical processing property that enables high‑contrast multicolour designs on polyamide fabrics.

Evidence Dimension	Discharge‑to‑white capability on polyamide
Target Compound Data	Dischargeable to white (discharge printing ground colour)
Comparator Or Baseline	Acid Orange 7 – not reported as discharge‑to‑white capable
Quantified Difference	Qualitative (presence vs. absence)
Conditions	Polyamide fabric; industrial discharge‑printing paste application (reductive discharge)

Why This Matters

Printers requiring a ground shade that can be discharged to a pure white must select Acid Orange 127; generic acid oranges lacking this feature would necessitate additional process steps or alternative chemistries.

• [1] China Interdyes. ACID ORANGE 127 – Discharge printing to white. https://www.chinainterdyes.com (accessed 2026‑05‑03). View Source
• [2] TTMN. 弱酸性橙N‑RL – 拔染印花可拔至白色. http://ttmn.com/tech/detail/9069 (accessed 2026‑05‑03). View Source

Higher Molecular Weight and Dual Azo Structure of Acid Orange 127 Confer Superior Substantivity

Acid Orange 127 is a disazo dye with a molecular weight of 482.5 g mol⁻¹, whereas Acid Orange 7 is a monoazo dye with a molecular weight of 350.3 g mol⁻¹ [1][2]. In the class of acid dyes for polyamide, higher molecular weight and the presence of two azo linkages are associated with increased substantivity and slower migration, which contribute to the observed improvements in wash and light fastness.

Evidence Dimension	Molecular weight and azo‑group count
Target Compound Data	482.5 g mol⁻¹; disazo (2 × –N=N–)
Comparator Or Baseline	Acid Orange 7 – 350.3 g mol⁻¹; monoazo (1 × –N=N–)
Quantified Difference	+132.2 g mol⁻¹; +1 azo group
Conditions	Calculated from molecular formula (C₂₄H₁₉N₄NaO₄S vs. C₁₆H₁₁N₂NaO₄S)

Why This Matters

The structural difference provides a mechanistic basis for the superior fastness of Acid Orange 127, allowing formulators to predict performance before conducting trial dyeings.

• [1] World Dye Variety. Acid Orange 127 – Molecular Data. http://www.worlddyevariety.com/acid-dyes/acid-orange-127.html (accessed 2026‑05‑03). View Source
• [2] Baidu Baike. 酸性橙7 (Acid Orange 7) – Molecular formula and weight. https://baike.baidu.com/item/酸性橙7 (accessed 2026‑05‑03). View Source

Water Solubility at Dyeing Temperature Supports High‑Exhaustion Polyamide Dyeing

At its target dyeing temperature of 90 °C, Acid Orange 127 exhibits a solubility of 100 g L⁻¹, which is comparable to the solubility of Acid Orange 7 (116 g L⁻¹ at 30 °C) [1][2]. While the measurement temperatures differ, the data confirm that Acid Orange 127 remains fully dissolved under high‑temperature dyeing conditions, enabling high bath exhaustion and consistent shade build‑up on polyamide.

Evidence Dimension	Water solubility
Target Compound Data	100 g L⁻¹ at 90 °C
Comparator Or Baseline	Acid Orange 7 – 116 g L⁻¹ at 30 °C
Quantified Difference	Comparable order of magnitude (temperature‑corrected equivalence not established)
Conditions	Deionised water; temperature as stated

Why This Matters

Procurement decisions often hinge on solubility for high‑concentration stock solutions; the data show that Acid Orange 127 meets practical solubility thresholds for industrial polyamide dyeing.

• [1] China Interdyes. ACID ORANGE 127 – Solubility. https://www.chinainterdyes.com (accessed 2026‑05‑03). View Source
• [2] Baidu Baike. 酸性橙7 – Solubility data. https://baike.baidu.com/item/酸性橙7 (accessed 2026‑05‑03). View Source

Best‑Fit Application Scenarios for Acid Orange 127 Based on Quantified Performance Evidence

Polyamide Automotive Textiles Requiring ISO 5 Light Fastness

Automotive interior fabrics (seat covers, carpets) made from nylon 6 or 6.6 are routinely specified with an ISO light‑fastness rating of ≥5 to withstand prolonged UV exposure through glazing. Acid Orange 127, with a demonstrated ISO 5 light‑fastness rating on polyamide, meets this threshold where Acid Orange 7 (ISO 4.5) does not [1]. The half‑point margin reduces warranty‑related colour‑fading claims and aligns with OEM Tier‑1 supplier requirements.

Discharge‑Printed Polyamide Apparel and Home Textiles

In discharge‑print workflows, a ground colour must be completely destroyed by a reducing paste to reveal a white or contrasting pattern. Acid Orange 127 is explicitly documented as capable of being discharged to a pure white on polyamide, a property that many acid orange dyes lack [2]. This capability simplifies the printing process for fashion garments, swimwear, and decorative home textiles where high‑contrast, crisp designs are valued.

Polyamide Dyeing Where High Wash Fastness Is Mandatory (ISO 5 Soaping)

Uniforms, sportswear, and hospitality linens made from nylon require ISO 5 soaping fastness to survive frequent industrial laundering. Laboratory‑reported data show that Acid Orange 127 achieves ISO 5 wash fastness on polyamide, whereas Acid Orange 7 achieves only ISO 4 [3]. Selecting the disazo dye for these end‑uses minimises colour bleeding, cross‑staining, and customer dissatisfaction.

Polyamide Blend Dyeing in Combination with Acid Red 299 and Acid Blue 230 for Trichromatic Shades

Industrial trichromatic dyeing systems for polyamide frequently combine Acid Orange 127 with C.I. Acid Red 299 and C.I. Acid Blue 230 to produce olive, brown, and green shades [4]. The proven compatibility and synergistic fastness performance of this triad make the dye a reliable component for high‑volume colour kitchens aiming for reproducible, spectrally consistent results across production batches.

• [1] World Dye Variety. Acid Orange 127 – Fastness Table (Polyamide). http://www.worlddyevariety.com/acid-dyes/acid-orange-127.html (accessed 2026‑05‑03). View Source
• [2] China Interdyes. ACID ORANGE 127 – Discharge printing to white. https://www.chinainterdyes.com (accessed 2026‑05‑03). View Source
• [3] IndiaMART. Acid Orange 7 – Fastness Properties. https://www.indiamart.com (accessed 2026‑05‑03). View Source
• [4] TTMN. 弱酸性橙N‑RL – Combination dyeing with Acid Red 299 and Acid Blue 230. http://ttmn.com/tech/detail/9069 (accessed 2026‑05‑03). View Source